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This guide provides a comprehensive overview of p-Methoxyphenyl acrylate (PMPA), a
versatile monomer with significant applications in polymer science, materials research, and
drug development. We will delve into its core chemical properties, synthesis, polymerization
behavior, and key applications, offering field-proven insights for researchers, scientists, and
drug development professionals.

Introduction to p-Methoxyphenyl Acrylate

p-Methoxyphenyl acrylate, also known as 4-methoxyphenyl acrylate, is an aromatic ester of
acrylic acid.[1] Its structure, featuring a phenyl ring substituted with a methoxy group and an
acrylate moiety, imparts a unigue combination of properties that make it a valuable building
block for a wide range of polymeric materials. The presence of the electron-donating methoxy
group influences the reactivity of the aromatic ring and the acrylate's polymerization
characteristics. Furthermore, the aromatic nature of PMPA contributes to the thermal stability
and mechanical properties of the resulting polymers. This monomer is of particular interest in
the development of advanced materials for biomedical applications, including drug delivery
systems and tissue engineering scaffolds, due to the potential for creating polymers with
tailored properties.[2][3]
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Physicochemical and Spectroscopic Properties

A thorough understanding of the fundamental properties of p-Methoxyphenyl acrylate is
crucial for its effective use in research and development.

Core Physicochemical Data

The key physical and chemical properties of p-Methoxyphenyl acrylate are summarized in the
table below for quick reference.

Property Value Source
Molecular Formula C10H1003 [1][4]
Molecular Weight 178.18 g/mol [11[4]
CAS Number 4513-44-4 [1114]
IUPAC Name itg:;hoxyphenyl) prop-2- [1]

White to slightly beige
Appearance ) )
crystalline solid

74-76 °C (for a similar
Melting Point compound, ethyl(E)-3-(4- [5]
methoxyphenyl)acrylate)

. . 342.6x17.0 °C at 760 mmHg
Boiling Point [6]
(for a related compound)

Solubilit Soluble in ethanol, ether, and
olubili
Y alkali solutions.

Spectroscopic Characterization

Spectroscopic analysis is essential for verifying the identity and purity of p-Methoxyphenyl
acrylate.

e 1H NMR Spectroscopy: The proton NMR spectrum of a related compound, ethyl(E)-3-(4-
methoxyphenyl)acrylate, shows characteristic signals for the aromatic protons, the vinyl
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protons of the acrylate group, and the methoxy protons. Specifically, the aromatic protons
appear as doublets around 6 7.40-7.43 and 6.81-6.84 ppm, the vinyl protons as doublets
around & 7.55 and 6.21 ppm, and the methoxy protons as a singlet around & 3.73 ppm.[5]

e 13C NMR Spectroscopy: The carbon NMR spectrum provides further confirmation of the
structure. For ethyl(E)-3-(4-methoxyphenyl)acrylate, characteristic peaks are observed for
the carbonyl carbon (6 ~167.3 ppm), the aromatic carbons (6 ~114.3-161.3 ppm), the vinyl
carbons (& ~115.8 and 144.2 ppm), and the methoxy carbon (& ~55.3 ppm).[5]

e Infrared (IR) Spectroscopy: The IR spectrum of acrylate-containing compounds is
characterized by strong absorption bands. Key peaks include the C=0 stretch of the ester
group around 1700-1730 cm™1, the C-O stretch around 1100-1200 cm~1, and the C=C
stretch of the vinyl group around 1630-1640 cm~1.[7]

Synthesis of p-Methoxyphenyl Acrylate

The synthesis of acrylate esters can be achieved through several methods. A common and
effective laboratory-scale synthesis involves the esterification of p-methoxyphenol with acryloyl
chloride in the presence of a base to neutralize the HCI byproduct.

Experimental Protocol: Synthesis via Esterification

This protocol describes a general procedure for the synthesis of p-Methoxyphenyl acrylate.
Materials:

e p-Methoxyphenol

» Acryloyl chloride

e Triethylamine (or another suitable base)

o Dichloromethane (or another suitable aprotic solvent)

e Anhydrous Magnesium Sulfate (or Sodium Sulfate)

e Saturated sodium bicarbonate solution
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e Brine
Procedure:

o Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet, dissolve p-methoxyphenol in anhydrous
dichloromethane.

» Base Addition: Cool the solution to 0 °C in an ice bath and add triethylamine.

o Acylation: Add acryloyl chloride dropwise to the stirred solution via the dropping funnel. The
reaction is exothermic, so maintain the temperature at 0 °C.

o Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several
hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Workup: Upon completion, quench the reaction by adding water. Separate the organic layer.

e Washing: Wash the organic layer sequentially with saturated sodium bicarbonate solution,
water, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the crude product by column chromatography on silica gel to obtain pure
p-Methoxyphenyl acrylate.

Causality in Experimental Choices:

» Anhydrous Conditions: The use of a flame-dried flask and anhydrous solvent is critical
because acryloyl chloride is highly reactive with water, which would lead to the formation of
acrylic acid and reduce the yield of the desired ester.

o Base: Triethylamine acts as an acid scavenger, neutralizing the hydrochloric acid generated
during the reaction. This prevents the protonation of the starting materials and catalyst,
driving the reaction to completion.
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e Low Temperature: The initial cooling to O °C helps to control the exothermic reaction between
the acid chloride and the phenol, preventing side reactions.

Synthesis Workflow Diagram

Acryloyl Chioride

Click to download full resolution via product page

Caption: Workflow for the synthesis of p-Methoxyphenyl acrylate.

Polymerization of p-Methoxyphenyl Acrylate

p-Methoxyphenyl acrylate can be polymerized through various mechanisms, with free-radical
polymerization being a common and versatile method.[8] The resulting poly(p-methoxyphenyl
acrylate) possesses interesting properties for various applications.

Free-Radical Polymerization

Free-radical polymerization is initiated by a radical species, which can be generated from an
initiator molecule by heat or light.

Mechanism:
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« Initiation: The initiator (e.g., AIBN or benzoyl peroxide) decomposes to form primary radicals.
These radicals then react with a monomer molecule to form an initiated monomer radical.

e Propagation: The initiated monomer radical adds to another monomer molecule, and this
process repeats, leading to the growth of a polymer chain.

o Termination: The growth of the polymer chain is terminated by the combination or
disproportionation of two growing polymer radicals.

Polymerization Mechanism Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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